4(3H)-Quinazolinone, 3-methyl-2-phenyl-

• IUPAC Name: 3-methyl-2-phenylquinazolin-4-one
• InChI: InChI=1S/C15H12N2O/c1-17-14(11-7-3-2-4-8-11)16-13-10-6-5-9-12(13)15(17)18/h2-10H,1H3
• InChI Key: FPQXJSZKSFDUFR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC2=CC=CC=C2C1=O)C3=CC=CC=C3
• Molecular Formula: C15H12N2O
• DSSTOX Substance ID: DTXSID50315313
• Molecular Weight: 236.27 g/mol
• CAS RN: 22686-81-3

Description

4(3H)-Quinazolinone, 3-methyl-2-phenyl-, also known as Methyl 2-Phenyl-4(3H)-Quinazolinone, is a heterocyclic organic compound belonging to the quinazolinone class of compounds. It is an off-white, crystalline solid with a molecular formula of C13H9N3O. It has been studied for its potential applications in scientific research and laboratory experiments.

Mechanism of Action

The mechanism of action of 4(3H)-Quinazolinone, 3-methyl-2-phenyl- 2-Phenyl-4(3H)-Quinazolinone is not yet fully understood. However, it is believed that the compound acts as a monoamine oxidase inhibitor, which means that it may inhibit the breakdown of certain neurotransmitters in the brain. Additionally, it may also act as an antioxidant, protecting cells from oxidative damage caused by free radicals.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4(3H)-Quinazolinone, 3-methyl-2-phenyl- 2-Phenyl-4(3H)-Quinazolinone are not yet fully understood. However, preliminary research suggests that the compound may have anti-inflammatory, antioxidant, and antifungal properties. Additionally, it may also have potential applications in the treatment of glaucoma and other eye diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4(3H)-Quinazolinone, 3-methyl-2-phenyl- 2-Phenyl-4(3H)-Quinazolinone in laboratory experiments include its availability, low cost, and relative ease of synthesis. Additionally, its potential applications in scientific research and its potential biochemical and physiological effects make it an attractive compound for use in laboratory experiments. However, its mechanism of action is not yet fully understood, and further research is needed to elucidate its biochemical and physiological effects.

Future Directions

Future research on 4(3H)-Quinazolinone, 3-methyl-2-phenyl- 2-Phenyl-4(3H)-Quinazolinone should focus on elucidating its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research should be conducted to explore the potential applications of the compound in the treatment of glaucoma and other eye diseases. Additionally, research should be conducted to explore the potential of the compound as an anti-inflammatory, antioxidant, and antifungal agent. Finally, further research should be conducted to explore the potential of the compound in the synthesis of novel quinazolinone derivatives.

Synthesis Methods

4(3H)-Quinazolinone, 3-methyl-2-phenyl- 2-Phenyl-4(3H)-Quinazolinone can be synthesized using a two-step process. The first step involves the reaction of 2-nitrobenzaldehyde with ammonium acetate in the presence of sodium acetate. The second step involves the reaction of the resulting product with phenylmagnesium bromide in the presence of a base. The product is then purified and recrystallized.

Scientific Research Applications

4(3H)-Quinazolinone, 3-methyl-2-phenyl- 2-Phenyl-4(3H)-Quinazolinone has been studied for its potential applications in scientific research. It has been used in the synthesis of novel quinazolinone derivatives, which have been studied for their potential anti-inflammatory, antioxidant, and antifungal activities. It has also been used in the synthesis of novel quinazolinone-based inhibitors of the human carbonic anhydrase enzyme, which has been studied for its potential applications in the treatment of glaucoma and other eye diseases.